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Compound of Interest

Compound Name: Methyl 2-octynoate

Cat. No.: B148828 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. Methyl 2-octynoate, a combustible liquid and known skin sensitizer that is also

very toxic to aquatic life, requires a dedicated disposal protocol.[1][2][3] This guide provides

essential, step-by-step procedures for the proper handling and disposal of methyl 2-
octynoate, reinforcing our commitment to safety beyond the product itself.

Immediate Safety and Logistical Information
Before handling methyl 2-octynoate, it is crucial to be aware of its properties and the

necessary safety precautions. Adherence to these guidelines minimizes risk and ensures safe

laboratory operations.

Personal Protective Equipment (PPE) and Handling:

Ventilation: Always handle methyl 2-octynoate in a well-ventilated area or within a chemical

fume hood to avoid inhalation of vapors.[1][2]

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use appropriate protective gloves (e.g., nitrile) and a lab coat to prevent skin

contact. Contaminated work clothing should not be allowed out of the workplace.
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces

as it is a combustible liquid.

Spill Management: In the event of a spill, evacuate the area and remove all sources of ignition.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use

combustible materials like sawdust. Collect the absorbed material and place it into a suitable,

closed container for disposal. Do not allow the spill to enter drains or waterways.

Quantitative Data for Methyl 2-Octynoate
The following table summarizes key quantitative data for methyl 2-octynoate, providing a

quick reference for safety and handling.

Property Value

CAS Number 111-12-6

Molecular Formula C₉H₁₄O₂

Molecular Weight 154.21 g/mol

Appearance Clear, colorless liquid

Boiling Point 217-220 °C

Flash Point 89 °C (192.2 °F) - closed cup

Density 0.92 g/mL at 25 °C

Source: Sigma-Aldrich, ChemicalBook

Operational and Disposal Plan
The preferred method for disposing of methyl 2-octynoate is through a licensed hazardous

waste management service. However, for small quantities of waste generated from

experimental procedures, a chemical degradation step can be performed by trained personnel

to reduce its reactivity and toxicity before collection.

Primary Disposal Procedure: Bulk and Unused Material
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For any unused, surplus, or contaminated methyl 2-octynoate in its original or a secondary

container, direct chemical treatment in the lab is not recommended.

Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste:

Methyl 2-Octynoate" and includes the appropriate hazard symbols (e.g., combustible,

irritant, environmentally hazardous).

Segregation: Store the waste container in a designated satellite accumulation area, away

from incompatible materials.

Collection: Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste disposal company.

Diagram: Standard Disposal Workflow
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Caption: Logical workflow for the proper disposal of methyl 2-octynoate.

Experimental Protocol: Chemical Degradation for
Small-Scale Waste
For small quantities of methyl 2-octynoate remaining in reaction flasks or as residues, base-

catalyzed hydrolysis (saponification) is a viable method to break it down into less hazardous
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components before final disposal. This procedure should only be performed in a chemical fume

hood by personnel experienced with chemical reactions.

Principle: Saponification is the hydrolysis of an ester in the presence of a base. Methyl 2-
octynoate is converted into sodium 2-octynoate (a water-soluble salt) and methanol. The

resulting aqueous solution must still be collected and disposed of as hazardous waste.

Materials:

Sodium hydroxide (NaOH)

Ethanol (or Methanol)

Water

Dilute hydrochloric acid (HCl) for neutralization

Round-bottom flask with stir bar

Condenser

Heating mantle

pH paper or pH meter

Procedure:

Setup: Assemble a reflux apparatus in a chemical fume hood. Place the flask containing the

methyl 2-octynoate residue in the heating mantle.

Dissolution: Add ethanol to the flask to dissolve the residue. A typical ratio is 10 parts ethanol

to 1 part estimated residue.

Base Addition: Prepare a 2 M solution of sodium hydroxide in water. For every 1 gram of

estimated methyl 2-octynoate, slowly add approximately 10 mL of the 2 M NaOH solution to

the flask while stirring. An excess of NaOH ensures the reaction goes to completion.
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Reflux: Heat the mixture to a gentle reflux (approximately 80°C) and maintain for 2-3 hours.

This ensures the complete hydrolysis of the ester.

Cooling: Turn off the heat and allow the solution to cool to room temperature.

Neutralization: Slowly and carefully add dilute hydrochloric acid to the cooled solution while

stirring until the pH is between 6 and 8. Monitor the pH using pH paper or a meter.

Final Disposal: Transfer the neutralized aqueous solution to a designated hazardous waste

container. Clearly label the container: "Hazardous Waste: Neutralized Methyl 2-Octynoate
Reaction Mixture (contains sodium 2-octynoate, methanol, and sodium chloride)". Arrange

for pickup with your institution's hazardous waste management service.

Diagram: Saponification of Methyl 2-Octynoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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